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Compound of Interest

Compound Name: D-2-Phosphoglyceric acid

Cat. No.: B3327455 Get Quote

Essential Safety and Handling Guide for D-2-
Phosphoglyceric Acid
This guide provides crucial safety, operational, and disposal protocols for handling D-2-
Phosphoglyceric acid in a laboratory setting. Adherence to these procedures is vital for

ensuring personal safety and minimizing environmental impact. While a specific Safety Data

Sheet (SDS) for D-2-Phosphoglyceric acid is not consistently available, the following

guidelines are based on data from closely related compounds such as D-(-)-3-Phosphoglyceric

acid and general best practices for chemical handling.[1][2] These related substances are

known to cause skin, eye, and respiratory irritation.[3][4] Therefore, a cautious and thorough

approach is mandatory.

Personal Protective Equipment (PPE)
The minimum required PPE for handling D-2-Phosphoglyceric acid is outlined below. This

equipment must be worn at all times when handling the chemical to prevent accidental

exposure.
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PPE Category Item Specifications

Eye Protection Safety Goggles

Chemical splash goggles

providing a complete seal

around the eyes.[1][3]

Hand Protection Chemical-resistant Gloves

Nitrile or neoprene gloves are

recommended. Inspect for any

signs of degradation before

use.[1]

Body Protection Laboratory Coat

A full-length laboratory coat to

protect skin and clothing from

potential splashes.[1]

Foot Protection Closed-toe Shoes

Sturdy, closed-toe shoes to

protect against spills and

falling objects.[1]

Respiratory Protection Respirator (as needed)

In situations with a risk of

aerosol or dust generation, a

properly fitted NIOSH-

approved respirator (e.g., N99

or P2) may be necessary.[1][3]

Operational Plan: Safe Handling Protocol
Proper handling procedures are critical to prevent exposure and maintain the chemical's

stability. Always handle D-2-Phosphoglyceric acid in a controlled environment, following the

workflow below.
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Preparation

Handling

Post-Handling

Review SDS of related compounds

Don all required PPE (Table 1)

Ensure work area is a chemical fume hood

Weigh solid carefully to avoid dust generation

Prepare solutions within the fume hood

Avoid all direct contact with skin, eyes, and clothing

Tightly seal and properly label the container

Store according to guidelines

Wash hands and arms thoroughly with soap and water

End

Start

Click to download full resolution via product page

Caption: Workflow for the safe handling of D-2-Phosphoglyceric acid.
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Detailed Steps:

Engineering Controls: Always handle D-2-Phosphoglyceric acid in a well-ventilated area,

preferably within a designated chemical fume hood, to minimize inhalation exposure.[1][3]

Personal Hygiene: Avoid direct contact with the skin, eyes, and clothing.[1] Do not eat, drink,

or smoke in the handling area.

After Handling: Wash hands thoroughly with soap and water after handling is complete and

before leaving the laboratory.[1]

Disposal Plan
Due to the potential hazards, all waste containing D-2-Phosphoglyceric acid must be treated

as hazardous chemical waste.[2] Do not dispose of this material in regular trash or pour it down

the drain.[2][4]
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Waste Segregation & Collection

Solid Waste Liquid Waste

Waste Storage & Disposal

Treat all D-2-Phosphoglyceric acid waste as hazardous

Segregate Solid & Liquid Waste

Collect unused powder and contaminated labware (gloves, tips) Collect all solutions containing the acid

Place in a designated, compatible, and clearly labeled solid hazardous waste container

Store waste containers in a designated satellite accumulation area with secondary containment

Place in a designated, compatible, and clearly labeled liquid hazardous waste container

Keep containers tightly closed

Contact your institution's EHS for pickup and final disposal

End

Start

Click to download full resolution via product page

Caption: Step-by-step waste disposal protocol for D-2-Phosphoglyceric acid.
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Disposal Protocol Details:

Waste Identification: All materials, including the pure solid, contaminated labware (e.g.,

weigh boats, pipette tips), and prepared solutions, must be treated as hazardous waste.[2]

Segregation:

Solid Waste: Collect unused powder and contaminated solids in a designated hazardous

waste container.[2]

Aqueous Solutions: Collect all solutions in a separate liquid hazardous waste container.

Do not mix with other chemical waste unless permitted by your institution's Environmental

Health & Safety (EHS) department.[2]

Labeling: Clearly label all waste containers with "Hazardous Waste," the full chemical name,

the date, and the primary hazard (e.g., "Irritant").[2]

Storage: Store waste containers in a designated satellite accumulation area, ensuring they

are tightly closed and within secondary containment.[2]

Final Disposal: Contact your institution's EHS department to arrange for pickup and disposal

by a licensed professional waste service.[2][3]

Storage and Spill Management
Storage: Store D-2-Phosphoglyceric acid in a tightly sealed, clearly labeled container.[1]

Keep it in a cool, dry, and well-ventilated area away from incompatible materials.[1] For long-

term stability, storage at -20°C is often recommended for related compounds.[1][5]

Spill Management: In the event of a spill, evacuate the area immediately. Wearing

appropriate PPE, sweep up solid material, place it in a bag, and hold for waste disposal.[3]

Avoid generating dust.[3] Ventilate the area and wash the spill site after material pickup is

complete.[3] Follow your institution's established spill cleanup procedures for acidic

compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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